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Compound of Interest

Compound Name: Lead perchlorate

Cat. No.: B084997

Anhydrous lead perchlorate, with the chemical formula Pb(CIO4)2, is a significant inorganic
compound known for its strong oxidizing properties.[1][2] This white, crystalline solid is highly
hygroscopic and very soluble in water.[3] Its utility spans various fields, from chemical synthesis
to materials science, but its hazardous nature demands careful handling and a thorough
understanding of its properties.[1][4][5] This document provides a detailed examination of the
molecular weight, physicochemical properties, preparation, and safety considerations of
anhydrous lead perchlorate, tailored for researchers and drug development professionals.

Physicochemical and Structural Data

The fundamental properties of anhydrous lead perchlorate are summarized below. This data
is crucial for its application in quantitative chemical analysis and synthesis.
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Property Value

Molecular Formula Pb(ClO4)2[3][6]

Molecular Weight 406.10 g/mol [3][6][7]
Appearance White crystalline solid[3][4][5]
Density 2.6 g/lcm3[3][7]
Decomposition Point 250 °C (482 °F; 523 K)[3]
Solubility in Water 256.2 g/100 ml (at 25 °C)[3]
CAS Number 13637-76-8[3][6]

Experimental Protocols
Preparation of Anhydrous Lead(ll) Perchlorate

The synthesis of anhydrous lead(ll) perchlorate is typically achieved through the dehydration of
its hydrated form, most commonly the trihydrate.[3][8] The protocol involves careful heating
under controlled conditions to prevent decomposition.

Materials:

Lead(ll) perchlorate trihydrate (Pb(ClO4)2-3H20)

Phosphorus pentoxide (P4010)

Drying apparatus (e.g., vacuum desiccator or drying oven)

Heating source with precise temperature control
Methodology:

e The synthesis originates from the reaction of lead(ll) oxide, lead(ll) carbonate, or lead(ll)
nitrate with perchloric acid to produce lead perchlorate trihydrate.[3]

e To remove any excess perchloric acid from the hydrated salt solution, it is first heated to 125
°C.[3]
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e The solution is then further heated under moist air at 160 °C.[3]

e The resulting lead(ll) perchlorate trihydrate is then carefully heated to 120 °C under water-
free conditions, typically over a strong desiccant like phosphorus pentoxide, to yield the
anhydrous salt, Pb(ClO4)2.[3][8]
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Caption: Experimental workflow for the synthesis of anhydrous lead perchlorate.

Applications and Reactivity
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Anhydrous lead perchlorate serves as a powerful oxidizing agent and finds use in specific
applications:

e Chemical Synthesis: It is employed as a reactant or precursor for the preparation of various
lead-based compounds and coordination polymers.[1][6]

» Explosives and Propellants: Its strong oxidizing nature makes it a component in some
explosive and pyrotechnic formulations, where it can enhance combustion.[1]

o Proton Decay Detection: Due to its high nucleon density, lead perchlorate has been
considered a viable detector for research into hypothetical proton decay.[3]

The compound is highly reactive. It is a strong oxidizing agent that can react violently and
potentially explosively with reducing agents, active metals, cyanides, esters, and thiocyanates.
[2][4][5] A solution of anhydrous lead perchlorate in methanol is known to be explosive.[2][3][5]

Safety and Hazard Profile

The handling of anhydrous lead perchlorate requires strict safety protocols due to its
significant hazards. It is classified as a strong oxidizer, toxic, and an environmental hazard.[3]

o Fire and Explosion Risk: As a strong oxidizing agent, it can accelerate the burning of
combustible materials and poses a severe fire and explosion risk, especially when in contact
with reducing substances.[2][4][5] Prolonged exposure to heat may result in an explosion.[2]

[4]

o Toxicity: The compound is toxic by ingestion and inhalation.[2][4][5] Contact may cause
severe burns to the skin and eyes.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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